![molecular formula C17H19NO4 B3938965 N-(3,4-dimethoxyphenyl)-2-methoxy-2-phenylacetamide](/img/structure/B3938965.png)
N-(3,4-dimethoxyphenyl)-2-methoxy-2-phenylacetamide
Overview
Description
N-(3,4-dimethoxyphenyl)-2-methoxy-2-phenylacetamide, also known as DMAPA, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of phenylacetamide derivatives and has shown promising results in scientific research for its various biological activities.
Mechanism of Action
The mechanism of action of N-(3,4-dimethoxyphenyl)-2-methoxy-2-phenylacetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. This leads to a reduction in inflammation and oxidative stress, which can contribute to the development of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines and the activation of antioxidant enzymes. It has also been found to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3,4-dimethoxyphenyl)-2-methoxy-2-phenylacetamide in lab experiments is its relatively low toxicity and high stability. However, one of the limitations is that it may not be effective in all types of cells and tissues, and further studies are needed to determine its optimal dosage and administration route.
Future Directions
There are several future directions for the study of N-(3,4-dimethoxyphenyl)-2-methoxy-2-phenylacetamide. One potential area of research is its use in combination with other compounds for the treatment of various diseases. Another area of research is the development of more efficient synthesis methods for this compound, which could lead to its widespread use in scientific research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-2-methoxy-2-phenylacetamide has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-methoxy-2-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-20-14-10-9-13(11-15(14)21-2)18-17(19)16(22-3)12-7-5-4-6-8-12/h4-11,16H,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYIMGEFQCJFIPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C(C2=CC=CC=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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